Labelled Products Labelled Products | Vulcanchem Isotopically labeled compounds are non-radioactive chemical substances where one or more element within a compound has been substituted for its stable isotope. These compounds have been synthesized and utilized by scientists from various areas of biomedical research during the last several decades. Compounds labeled with stable isotopes, have been used effectively by drug metabolism scientists and toxicologists to gain better understanding of drugs’ disposition and their potential role in target organ toxicities.

VCID Product Name CAS No. MF
VC0196705 L-Thyroxine-13C6 C15H11I4NO4
VC0196454 Lovastatin-d3 1002345-93-8 C24H33O5D3
VC0196494 Ranolazine-D8 1092804-88-0 C24H25D8N3O4
VC0196422 Gabapentin-D10 1126623-20-8 C9H7D10NO2
VC0196500 Ropinirole-d14 HCl (di-n-propyl-d14) 1132746-05-4 C16H10D14N2O·HCl
VC0196565 Cetirizine 1133210-23-7 C21H25ClN2O3.2HCl
VC0196610 (R)-Norfluoxetine-d5 1185132-92-6 C16H17ClF3NO
VC0196580 7-Ethoxycoumarin-d5 1189956-39-5 C11H10O3
VC0196443 Lapatinib 1210608-87-9 C23[13C]H19D7ClFN4O4S
VC0196488 Quetiapine D4 Hemifumarate 1217310-65-0 C21H21D4N3O2S.1/2C4H4O4
VC0196425 Hydrochlorothiazid-d2 1219798-89-6 C7H8ClN3O4S2
VC0196690 4-Hydroxypropranolol-d7 1219908-86-7 C16H21NO3
VC0196701 Sofosbuvir Impurity (GS-566500)-13C-d3 1256490-46-6 [13C]C12H16FN3O9PD3
VC0196733 Calcifediol-d3 1262843-45-7 C27H44O2
VC0196460 Niclosamide-13C6 1325559-12-3 C13H8Cl2N2O4
VC0196519 Urapidil-d3(methoxy-d3) 1398066-08-4 C20H26D3N5O3
VC0196681 R-106583-d3 (Prasugrel Metabolite) 1795133-28-6 C19H19FNO3SD3
VC0196675 2-Oxoprasugrel-d4 HCl 2012598-55-7 C18H14D4FNO2S·HCl
VC0196397 Cotinine-d4 350818-68-7 C10H8N2OD4
VC0196451 Loratadine-d4 381727-27-1 C22H19D4ClN2O2
VC0196585 (R)-3-O-Methyldopa-d3 586954-09-8 C10H13NO4
VC0196445 Ketoconazole-13C-d3 75277-42-1 C2513CH25D3Cl2N4O4
VC0196478 Olanzapine-d3 786686-79-1 C17H20N4S
VC0196593 17-beta-Estradiol-16,16,17-d3 79073-37-9 C18H21O2D3
VC0196728 Phenyl-d5-7-hydroxywarfarin 94820-65-2 C19H11O5D5